(6E)-4-amino-2-methyl-6-(6-methyl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one

• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol
• IUPAC Name: (6E)-4-amino-2-methyl-6-(6-methyl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C15H14N2O2/c1-8-3-4-12-13(5-8)19-15(17-12)11-7-10(16)6-9(2)14(11)18/h3-7,17H,16H2,1-2H3/b15-11+
• InChI Key: UELOCPTZYSRCRO-RVDMUPIBSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1)N/C(=C\3/C=C(C=C(C3=O)C)N)/O2
• SMILES: CC1=CC2=C(C=C1)NC(=C3C=C(C=C(C3=O)C)N)O2

Description

(6E)-4-amino-2-methyl-6-(6-methyl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biochemistry, and biotechnology. The compound is also known as 6-MBOA and has a molecular formula of C18H18N2O2.

Mechanism of Action

The mechanism of action of (6E)-4-amino-2-methyl-6-(6-methyl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one is not fully understood. However, studies have suggested that the compound acts as a chelating agent, binding to metal ions and forming stable complexes. The formation of these complexes results in the enhancement of the compound's fluorescence properties.
Biochemical and Physiological Effects:
(6E)-4-amino-2-methyl-6-(6-methyl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one has been shown to have minimal biochemical and physiological effects. Studies have suggested that the compound is relatively non-toxic and does not exhibit any significant cytotoxicity or genotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of (6E)-4-amino-2-methyl-6-(6-methyl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one is its strong fluorescence properties, which make it an excellent candidate for use as a fluorescent probe for the detection of metal ions. However, one of the main limitations of the compound is its relatively low solubility in aqueous solutions, which can limit its use in certain applications.

Future Directions

There are several future directions for the research and development of (6E)-4-amino-2-methyl-6-(6-methyl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one. One potential direction is the development of new synthesis methods that can improve the compound's solubility in aqueous solutions. Another potential direction is the exploration of the compound's potential applications in the field of biochemistry, such as its use as a fluorescent probe for the detection of biomolecules. Additionally, further studies can be conducted to understand the compound's mechanism of action and its potential applications in medicine and biotechnology.

Synthesis Methods

The synthesis of (6E)-4-amino-2-methyl-6-(6-methyl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one involves the reaction of 6-methyl-2-aminobenzoxazole with 2-methylcyclohexanone in the presence of a suitable catalyst. The reaction proceeds via an aldol condensation mechanism, leading to the formation of the desired product in good yields.

Scientific Research Applications

(6E)-4-amino-2-methyl-6-(6-methyl-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is its use as a fluorescent probe for the detection of metal ions. The compound exhibits strong fluorescence properties, which can be utilized for the detection of metal ions such as copper, zinc, and iron.